![molecular formula C9H7NO2 B1658560 5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl- CAS No. 61436-83-7](/img/structure/B1658560.png)
5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl-
Overview
Description
“5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl-” is a chemical compound with the CAS Number: 61436-83-7 . It has a molecular weight of 161.16 . The compound is stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the Hantzsch reaction has been employed for a one-step assembling of pyranopyridine fragment to produce 5H,9H-pyrano[2’,3’:5,6]chromeno[4,3-b]pyridine-5,9-diones . These compounds, upon treatment with binucleophiles, undergo chemoselective γ-pyrone ring opening with the concomitant recyclization to give five-membered cycles .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7NO2/c1-6-5-8-7(9(11)12-6)3-2-4-10-8/h2-5H,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound “5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl-” is a powder that is stored at room temperature . Its molecular weight is 161.16 .Safety and Hazards
The compound is associated with certain hazards. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The future directions for the study of “5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl-” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. For instance, the synthesis of 5H-chromeno[4,3-b]pyridin-5-ones substituted at the C-7 atom with 1,2-oxazol-5-yl and 1H-pyrazol-5-yl fragments could be an interesting area of study .
Properties
IUPAC Name |
7-methylpyrano[4,3-b]pyridin-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-6-5-8-7(9(11)12-6)3-2-4-10-8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDKQFBOJGNEPEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC=N2)C(=O)O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40434820 |
Source
|
| Record name | 5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40434820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
61436-83-7 |
Source
|
| Record name | 5H-Pyrano[4,3-b]pyridin-5-one, 7-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40434820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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